N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide

• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-3-bromobenzamide
• InChI: InChI=1S/C21H14BrN3OS2/c22-15-5-3-4-14(12-15)19(26)25-21(27)23-16-10-8-13(9-11-16)20-24-17-6-1-2-7-18(17)28-20/h1-12H,(H2,23,25,26,27)
• InChI Key: FGUXBLWJRXVINR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C21H14BrN3OS2
• Molecular Weight: 468.4 g/mol

Description

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide, also known as BTA-EG6, is a small molecule compound that has been studied extensively for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and molecular biology.

Mechanism of Action

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has been found to interact with various proteins and enzymes in the cell, leading to changes in their activity and function. This compound has been shown to bind to the SH3 domain of the protein Grb2, inhibiting its interaction with other proteins in the cell. N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has also been found to inhibit the activity of the enzyme phosphatidylinositol 3-kinase, which is involved in cellular signaling pathways.
Biochemical and Physiological Effects:
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has been found to have various biochemical and physiological effects. This compound has been shown to inhibit cell proliferation and induce cell death in cancer cells. N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has also been found to inhibit the migration and invasion of cancer cells. In addition, this compound has been found to modulate the activity of various proteins involved in cellular signaling pathways, leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has several advantages for use in lab experiments. This compound is stable and can be stored for long periods of time without degradation. N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide is also soluble in aqueous solutions, making it easy to use in various experimental conditions. However, N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has some limitations as well. This compound has low bioavailability and may not be effective in vivo. In addition, N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide may have off-target effects, leading to changes in cellular function that are not related to the protein of interest.

Future Directions

There are several future directions for the study of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide. One area of research is the development of more potent and specific analogs of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide that can be used in vivo. Another area of research is the study of the role of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide in various cellular signaling pathways and its potential use as a therapeutic agent for the treatment of cancer and other diseases. Finally, the use of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide in combination with other compounds or therapies should be explored to determine if it can enhance their efficacy.

Synthesis Methods

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 4-(1,3-benzothiazol-2-yl)aniline with carbon disulfide and potassium hydroxide to form the intermediate compound, which is then reacted with 3-bromo-4-chlorobenzoyl chloride to produce N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide. The synthesis method has been optimized to produce high yields of pure N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide.

Scientific Research Applications

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has been extensively studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and molecular biology. N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-bromobenzamide has been used to study protein-protein interactions, protein-DNA interactions, and protein-lipid interactions. This compound has also been used to study the role of various proteins in cellular signaling pathways.